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Compound of Interest

4-Butoxy-3-chlorophenylboronic
Compound Name: o
aci

cat. No.: B1276505

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of 4-Butoxy-
3-chlorophenylboronic acid (CAS No. 480438-55-9), a key building block in synthetic organic
chemistry, particularly in the development of novel pharmaceutical compounds. This document
outlines commercially available sources, provides typical quantitative data, and details a
general experimental protocol for its use in Suzuki-Miyaura coupling reactions.

Physicochemical Properties

Property Value

CAS Number 480438-55-9

Molecular Formula C10H14BCIO3

Molecular Weight 228.48 g/mol

Appearance Off-white to white powder or crystalline solid

N Soluble in methanol, ethanol, and other polar
Solubility

organic solvents

Commercial Suppliers and Availability

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1276505?utm_src=pdf-interest
https://www.benchchem.com/product/b1276505?utm_src=pdf-body
https://www.benchchem.com/product/b1276505?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

4-Butoxy-3-chlorophenylboronic acid is available from a range of chemical suppliers. The
following tables summarize the available quantitative data from several key vendors. Please
note that pricing and lead times are subject to change and should be confirmed directly with the

supplier.
Supplier Purity
Santa Cruz Biotechnology Inquire
AbacipharmTech >95%
BLD Pharm Inquire
Weifang Yangxu Group 99%

. | Availabili

Supplier Quantity Price (USD) Lead Time

AbacipharmTech 259 $328.43 1 week

Orion Cientific (Laibo

250 m Inquire Inquire
Chem) g a a

Note: Many suppliers offer custom synthesis and bulk quantities upon request. It is advisable to
contact them directly for specific needs.

Experimental Protocols

While a specific, detailed protocol for the synthesis of 4-Butoxy-3-chlorophenylboronic acid
is not readily available in public literature, a general and widely used method for the synthesis
of substituted phenylboronic acids involves the reaction of a corresponding aryl Grignard or
organolithium reagent with a trialkyl borate followed by acidic hydrolysis.

A plausible synthetic route is outlined below:
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Starting Material Reaction Product
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Plausible synthetic route for 4-Butoxy-3-chlorophenylboronic acid.

General Protocol for Suzuki-Miyaura Coupling

4-Butoxy-3-chlorophenylboronic acid is a valuable reagent in palladium-catalyzed Suzuki-
Miyaura cross-coupling reactions to form C-C bonds. A general procedure is as follows:

Materials:

Aryl halide (or triflate) (1.0 eq)

4-Butoxy-3-chlorophenylboronic acid (1.1 - 1.5 eq)

Palladium catalyst (e.g., Pd(PPhs)4, Pd(dppf)Clz, 1-5 mol%)

Base (e.g., K2COs3, Cs2C0s3, K3sPO4, 2.0 - 3.0 eq)

Solvent (e.g., Toluene, Dioxane, DMF, with water)
Procedure:

» To areaction vessel, add the aryl halide, 4-Butoxy-3-chlorophenylboronic acid, palladium
catalyst, and base.

o Purge the vessel with an inert gas (e.g., Nitrogen or Argon).

e Add the degassed solvent(s).
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Heat the reaction mixture to the desired temperature (typically 80-120 °C) and stir until the
reaction is complete (monitored by TLC or LC-MS).

Cool the reaction mixture to room temperature.

Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and
concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Combine Aryl Halide,
4-Butoxy-3-chlorophenylboronic acid,
Pd Catalyst, and Base

:

Establish Inert Atmosphere
(N2 or Ar)
[Add Degassed SoIvenD

Heat and Stir
(80-120 °C)

Monitor Reaction Progress
(TLC, LC-MS)
eaction Complete

Aqueous Workup
(Extraction and Washing)

:

G’urify by Column ChromatographD

Click to download full resolution via product page

General workflow for a Suzuki-Miyaura coupling reaction.
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Signaling Pathways and Applications

Phenylboronic acids are crucial in medicinal chemistry for the synthesis of compounds that can
modulate various signaling pathways. For instance, biaryl structures formed via Suzuki
coupling are common maotifs in kinase inhibitors, which target signaling pathways implicated in
cancer and inflammatory diseases.

Drug Synthesis
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Role of boronic acids in synthesizing kinase inhibitors for signaling pathways.

» To cite this document: BenchChem. [Commercial Availability of 4-Butoxy-3-
chlorophenylboronic Acid: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1276505#commercial-availability-of-4-butoxy-3-
chlorophenylboronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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